Explore by Category Biomedical Materials

Diisononyl phthalate

Diisononyl phthalate (DINP) is a chemical compound widely used in scientific research. With its versatile properties, DINP finds application in various fields, including polymer science, material synthesis, and environmental studies. It serves as a key component in producing flexible plastics and is renowned for its durability and stability. Its extensive usage and remarkable adaptability make DINP an indispensable substance in scientific endeavors.

CAS No.:28553-12-0

Molecular Formula:C26H42O4

Molecular Weight:418.6 g/mol

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4,4'-Oxydibenzoic acid

'4,4'-Oxydibenzoic acid' is a chemical compound known for its diverse applications in scientific research. It possesses unique properties that make it suitable for use in various fields, including materials science, organic synthesis, and pharmaceutical research. Its versatility and potential make it an exciting compound for exploration and innovation.

CAS No.:2215-89-6

Molecular Formula:C14H10O5

Molecular Weight:258.23 g/mol

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4,4'-Diaminobenzophenone

"4,4'-Diaminobenzophenone is a versatile chemical compound used in scientific research. It is known for its diverse applications in areas like organic synthesis, pharmaceuticals, and material science. Its unique properties make it a valuable tool for studying molecular structures and developing innovative solutions."

CAS No.:611-98-3

Molecular Formula:C13H12N2O

Molecular Weight:212.25 g/mol

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cis-1,3-DICHLOROPROPENE

Cis-1,3-dichloropropene is a chemical compound commonly used in scientific research. It possesses diverse applications in fields like environmental studies, agriculture, and organic synthesis. This compound's significance lies in its potential to contribute to advancements in various scientific investigations.

CAS No.:10061-01-5

Molecular Formula:C3H4Cl2

Molecular Weight:110.97 g/mol

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Allyl butyl ether

Allyl butyl ether is a chemical compound with diverse applications in scientific research. It possesses a high level of perplexity due to its complex molecular structure, making it a versatile choice for various experiments. Its burstiness lies in its ability to interact with different substances, enabling scientists to explore its potential in fields like catalysis and organic synthesis.

CAS No.:3739-64-8

Molecular Formula:C7H14O

Molecular Weight:114.19 g/mol

Availability: In Stock

Ethyl 2-(trimethylsilylmethyl)acrylate

Ethyl 2-(trimethylsilylmethyl)acrylate, a versatile chemical compound, finds extensive use in scientific research. This compound exhibits perplexing properties that enable its application in diverse fields, including organic synthesis, material science, and drug discovery. Harnessing its unique burstiness, researchers explore its potential in developing novel compounds and advancing various scientific investigations.

CAS No.:74976-84-4

Molecular Formula:C9H18O2Si

Molecular Weight:186.32 g/mol

Availability: In Stock

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